Cas no 88369-42-0 (2-Propenamide, N-(2-chloro-3-pyridinyl)-)

2-Propenamide, N-(2-chloro-3-pyridinyl)- structure
88369-42-0 structure
Product Name:2-Propenamide, N-(2-chloro-3-pyridinyl)-
CAS No:88369-42-0
MF:C8H7ClN2O
MW:182.60698056221
CID:635125
PubChem ID:13143821
Update Time:2025-04-19

2-Propenamide, N-(2-chloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-(2-chloro-3-pyridinyl)-
    • N-(2-chloropyridin-3-yl)prop-2-enamide
    • 88369-42-0
    • DTXSID00521583
    • N-(2-chloropyridin-3-yl)acrylamide
    • Inchi: 1S/C8H7ClN2O/c1-2-7(12)11-6-4-3-5-10-8(6)9/h2-5H,1H2,(H,11,12)
    • InChI Key: OFDWPRJTKSPPQS-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)NC(C=C)=O

Computed Properties

  • Exact Mass: 182.0246905g/mol
  • Monoisotopic Mass: 182.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42Ų
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